Cas no 1100979-36-9 (N-({4'-chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine)

N-({4'-Chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine is a biphenyl-substituted piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-substituted biphenyl moiety linked to a piperidine ring via a methylene bridge, with an isopropyl group at the nitrogen position. This compound may exhibit enhanced binding affinity and selectivity due to its rigid biphenyl scaffold and tertiary amine functionality. The chloro substituent can influence electronic properties and lipophilicity, potentially improving pharmacokinetic profiles. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for developing bioactive molecules, particularly in targeting CNS or GPCR-related pathways. The compound's stability and solubility characteristics warrant further investigation for specific therapeutic applications.

N-({4'-chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine structure

1100979-36-9 structure

Product Name:N-({4'-chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine

CAS No:1100979-36-9

MF:C₂₁H₂₇ClN₂

MW:342.905484437943

MDL:MFCD31592414

CID:5176504

PubChem ID:23614405

Update Time:2025-06-07

N-({4'-chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-({4'-chloro-[1,1'-biphenyl]-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine
- N-[[4-(4-chlorophenyl)phenyl]methyl]-1-propan-2-ylpiperidin-4-amine
- 4-Piperidinamine, N-[(4'-chloro[1,1'-biphenyl]-4-yl)methyl]-1-(1-methylethyl)-
- N-({4'-chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine
- MDL： MFCD31592414
- Inchi： 1S/C21H27ClN2/c1-16(2)24-13-11-21(12-14-24)23-15-17-3-5-18(6-4-17)19-7-9-20(22)10-8-19/h3-10,16,21,23H,11-15H2,1-2H3
- InChI Key： JGESAIKZIJITDA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)CNC1CCN(C(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 349
XLogP3: 4.9
Topological Polar Surface Area: 15.3

N-({4'-chloro-1,1'-biphenyl-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-204731-0.05g	N-({4'-chloro-[1,1'-biphenyl]-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine	1100979-36-9	95%	0.05g	$317.0	2023-09-16
Enamine	EN300-204731-0.1g	N-({4'-chloro-[1,1'-biphenyl]-4-yl}methyl)-1-(propan-2-yl)piperidin-4-amine	1100979-36-9	95%	0.1g	$382.0	2023-09-16
1PlusChem	1P01EGWO-50mg	N-{[4-(4-chlorophenyl)phenyl]methyl}-1-(propan-2-yl)piperidin-4-amine	1100979-36-9	95%	50mg	$454.00	2023-12-26
1PlusChem	1P01EGWO-100mg	N-{[4-(4-chlorophenyl)phenyl]methyl}-1-(propan-2-yl)piperidin-4-amine	1100979-36-9	95%	100mg	$534.00	2023-12-26